5-amino-N,N,1-trimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-amino-N,N,1-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C7H12N4O/c1-10(2)7(12)5-4-9-11(3)6(5)8/h4H,8H2,1-3H3
• InChI Key: DDBVNESIZUFDOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)N(C)C)N
• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol

Description

5-amino-N,N,1-trimethyl-1H-pyrazole-4-carboxamide is a heterocyclic compound with the following chemical formula: C₇H₁₂N₄O . It belongs to the class of pyrazole derivatives and exhibits intriguing properties due to its unique structure .

Synthesis Analysis

The synthesis of this compound involves the introduction of an amino group at the 5-position of a pyrazole ring. Various synthetic methods have been explored to access it, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions . These approaches allow for the efficient construction of the 5-amino-pyrazole scaffold.

Molecular Structure Analysis

The molecular structure of 5-amino-N,N,1-trimethyl-1H-pyrazole-4-carboxamide consists of a pyrazole ring with an amino group (NH₂) at the 5-position and a carboxamide group (CONH₂) at the 4-position. The trimethyl substitution on the nitrogen atom enhances its stability and reactivity .

Chemical Reactions Analysis

This compound serves as a versatile building block for the synthesis of diverse heterocyclic or fused heterocyclic scaffolds. It participates in various reactions, leading to the formation of bicyclic, tricyclic, tetracyclic, and spiro-fused pyrazole derivatives . These derivatives exhibit potential biological activities and find applications in drug design and medicinal chemistry.

Physical And Chemical Properties Analysis

• Melting Point : Approximately 223°C to 235°C .
• Molecular Weight : 140.14 g/mol .